
health and safety information for 2'-
Hydroxyacetophenone MSDS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B008834 Get Quote

An In-depth Technical Guide to the Health and Safety of 2'-Hydroxyacetophenone

Introduction
2'-Hydroxyacetophenone (CAS No. 118-93-4), also known as 2-acetylphenol or o-

hydroxyacetophenone, is an aromatic compound with the chemical formula C₈H₈O₂.[1][2] It

presents as a colorless to light yellow liquid with a characteristic minty odor.[1][3] This

compound serves as a valuable intermediate in the synthesis of pharmaceuticals and is utilized

as a flavoring and fragrance agent.[4][5][6] For researchers, scientists, and drug development

professionals, a comprehensive understanding of its health and safety profile is paramount for

ensuring safe handling, minimizing exposure risks, and implementing appropriate emergency

procedures. This guide provides a detailed overview of its toxicological properties, handling

procedures, and emergency measures, based on available Material Safety Data Sheets

(MSDS).

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2'-Hydroxyacetophenone are

crucial for predicting its behavior under various laboratory conditions. These properties dictate

appropriate storage, handling, and fire-fighting strategies.
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Property Value

CAS Number 118-93-4[1][4][7][8]

Molecular Formula C₈H₈O₂[1][2]

Molecular Weight 136.15 g/mol [2][3]

Appearance
Colorless to light yellow liquid with a minty

odor[1][3]

Melting Point 3 - 6 °C[3][9]

Boiling Point 213 °C[3][9]

Flash Point > 106 °C[3][7]

Autoignition Temp. 450 °C[7]

Specific Gravity 1.131 (water=1)[1][3]

Vapor Pressure 0.225 mmHg @ 20 °C[1]

Vapor Density 4.7 (air=1)[1][3][9]

Solubility Does not mix well with water[1][3]

Toxicological Profile
The toxicological data provides insight into the potential health effects resulting from exposure.

It is classified as a hazardous substance according to OSHA 29 CFR 1910.1200.[1] Accidental

ingestion may be harmful, and it is irritating to the eyes, skin, and respiratory system.[1]

Metric Species Route Value

LD50 Rat Oral 2240 mg/kg[10]

LD50 Rabbit Dermal > 2000 mg/kg[4][10]

LD50 Mouse Intraperitoneal 100 mg/kg[1][9]

NOAEL (28-day) Rat Oral 600 mg/kg/day[10]

NOAEC (4-week) Rat Inhalation 42 mg/m³[10]
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Acute Health Effects:

Ingestion: May be harmful if swallowed.[1] Animal experiments suggest ingestion of less than

150 grams could cause serious health damage.[1]

Inhalation: Can cause respiratory irritation.[1][8] Inhalation of vapors may lead to drowsiness,

dizziness, and central nervous system depression.[1]

Skin Contact: Causes skin irritation and can lead to inflammation.[1][7][8] Systemic effects

may occur following absorption through the skin, particularly if the skin is cut or abraded.[1]

Eye Contact: Causes serious eye irritation and potential damage.[1][7][8]

Chronic Health Effects:

Long-term exposure to this respiratory irritant may result in airway diseases.[1] Limited

evidence suggests that repeated or long-term occupational exposure could lead to

cumulative health effects.[1]

Genotoxicity: The substance was not found to be mutagenic in bacterial assays.[4] Data from

a read-across analog, 4-hydroxyacetophenone, indicates that 2'-hydroxyacetophenone is

not expected to be genotoxic.[6]

Sensitization: Animal studies did not observe skin sensitizing effects.[4]

Hazard Management and Risk Mitigation
A systematic approach to managing the hazards associated with 2'-Hydroxyacetophenone
involves identifying risks, implementing controls, and preparing for emergencies.
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Caption: Logical workflow for managing chemical hazards.

Experimental Protocols
The toxicological data reported in safety data sheets are derived from standardized

experimental studies. Understanding these methodologies is key for interpreting the data's

relevance and limitations.

Acute Oral Toxicity Study (Modified OECD 420)
This protocol is designed to determine the median lethal dose (LD50) of a substance when

administered orally.

Animal Model: Sprague-Dawley rats (typically 5 males and 5 females per group) are used.

[10]
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Acclimatization: Animals are acclimatized to laboratory conditions before the study begins.

Dosing: The test substance, 2'-Hydroxyacetophenone, is administered as a single dose via

oral gavage.[10] For this chemical, dose groups of 0 (control), 1000, 2000, and 5000 mg/kg

in a vehicle like corn oil were used.[10]

Observation: Animals are observed for 14 days for signs of toxicity, such as abnormal

respiration, tremors, lethargy, and changes in stool.[10] Mortality is recorded.

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed to identify any abnormalities.

Data Analysis: The LD50 value is calculated from the mortality data. For 2'-
Hydroxyacetophenone, the oral LD50 in rats was determined to be 2240 mg/kg.[10]
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Caption: Workflow for an acute oral toxicity experiment.
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Safe Handling and Emergency Procedures
Exposure Controls and Personal Protection

Engineering Controls: Work should be conducted in a well-ventilated area.[7][11] Local

exhaust ventilation may be necessary for certain operations.[1] Eyewash stations and safety

showers must be readily accessible.[8][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or safety glasses with side shields.[1]

[7][8]

Skin Protection: Chemical-resistant gloves (e.g., PVC) and protective overalls should be

worn to prevent skin contact.[1][7][8]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling vapors, a

NIOSH/MSHA-approved respirator should be used.[7]

First Aid Measures
Inhalation: Remove the individual from the contaminated area to fresh air. Keep the person

warm and rested. Seek medical attention if symptoms persist.[1][4][7][8]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin and hair

with running water and soap for at least 15 minutes.[1][7]

Eye Contact: Immediately flush the eyes with fresh running water for at least 15 minutes,

holding the eyelids open to ensure complete irrigation. Seek immediate medical attention.[1]

[4][7][8]

Ingestion: Rinse the mouth thoroughly with water. Give 200-300 ml of water to drink. Do not

induce vomiting. Seek immediate medical attention.[4][7]

Fire-Fighting Measures
Hazards: The substance is combustible and poses a slight fire hazard when exposed to heat

or flame.[1] Combustion produces toxic and corrosive fumes, including carbon monoxide
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(CO) and carbon dioxide (CO₂).[1][8]

Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1]

Firefighter Protection: Firefighters should wear full body protective clothing and a self-

contained breathing apparatus (SCBA).[1][7][8]

Handling and Storage
Handling: Avoid all personal contact, including inhalation.[1] Do not allow wet clothing to

remain in contact with the skin.[1] Practice good industrial hygiene, including washing hands

after handling and before breaks.[4][13]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

[7][11] Keep away from ignition sources, incompatible materials, and foodstuffs.[1] Protect

containers from physical damage.[1]

Stability and Reactivity
Stability: The product is considered stable under normal storage and handling conditions.[1]

[4][13]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[1][9]

Conditions to Avoid: Keep away from heat, sparks, and open flames.[4][13]

Hazardous Decomposition Products: When heated to decomposition, it emits hazardous

products such as carbon monoxide and carbon dioxide.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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